![molecular formula C15H12F3NO3 B6411320 3-Amino-5-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% CAS No. 1261899-12-0](/img/structure/B6411320.png)
3-Amino-5-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%
Overview
Description
3-Amino-5-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, or 3-A5MTPA, is an organic compound commonly used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of approximately 194-196°C and a molecular formula of C12H10F3NO3. 3-A5MTPA is most commonly used as a reagent in organic synthesis and as a building block for more complex molecules.
Scientific Research Applications
3-A5MTPA has a wide range of scientific research applications, including the synthesis of pharmaceuticals, the production of reactive intermediates, and the development of new materials. It has also been used in the synthesis of novel fluorescent probes, as well as complex organic molecules for use in chemical biology and biochemistry.
Mechanism of Action
The mechanism of action of 3-A5MTPA is complex and involves the formation of a variety of reactive intermediates. These intermediates can then react with other molecules to form new products, depending on the specific reaction conditions. In general, the reaction of 3-A5MTPA is believed to proceed via nucleophilic addition, cyclization, and elimination steps.
Biochemical and Physiological Effects
3-A5MTPA is not known to have any direct biochemical or physiological effects. It is not believed to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
3-A5MTPA has several advantages for laboratory experiments. It is a relatively stable compound, with a melting point of 194-196°C, and is relatively easy to synthesize. Additionally, it is relatively inexpensive, making it a cost-effective reagent for many applications. However, it is also relatively reactive, so it must be handled with care to avoid unwanted side reactions.
Future Directions
There are many potential future directions for the use of 3-A5MTPA in scientific research. For example, it could be used in the synthesis of novel fluorescent probes for use in imaging studies, or in the development of new materials for use in drug delivery systems. Additionally, it could be used to synthesize complex organic molecules for use in chemical biology and biochemistry. Finally, it could be used as a building block for more complex molecules, such as pharmaceuticals or drug delivery systems.
Synthesis Methods
3-A5MTPA can be synthesized from the reaction of 2-methoxy-5-trifluoromethylbenzoic acid and 3-aminobenzoic acid. The reaction is performed in aqueous solution with a base, such as potassium hydroxide, to form the desired product. The reaction is typically carried out at temperatures between 80-100°C and can be completed in approximately 2 hours.
properties
IUPAC Name |
3-amino-5-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F3NO3/c1-22-13-3-2-10(15(16,17)18)7-12(13)8-4-9(14(20)21)6-11(19)5-8/h2-7H,19H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOBHJAORZLOUPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=CC(=C2)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20692123 | |
Record name | 5-Amino-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20692123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-12-0 | |
Record name | [1,1′-Biphenyl]-3-carboxylic acid, 5-amino-2′-methoxy-5′-(trifluoromethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261899-12-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20692123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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